Cas no 2228173-28-0 (3-amino-2-(2,6-difluoro-3-nitrophenyl)propan-1-ol)

• Product Name: 3-amino-2-(2,6-difluoro-3-nitrophenyl)propan-1-ol
• CAS No: 2228173-28-0
• MF: C₉H₁₀F₂N₂O₃
• MW: 232.184109210968
• CID: 5865909
• PubChem ID: 165646691
• Update Time: 2025-05-25

3-amino-2-(2,6-difluoro-3-nitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(2,6-difluoro-3-nitrophenyl)propan-1-ol
• 2228173-28-0
• EN300-1795207

• Inchi： 1S/C9H10F2N2O3/c10-6-1-2-7(13(15)16)9(11)8(6)5(3-12)4-14/h1-2,5,14H,3-4,12H2
• InChI Key： CWQQVDUSTANREI-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1C(CO)CN)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 232.06594851g/mol
• Monoisotopic Mass: 232.06594851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 92.1Ų

Additional information on 3-amino-2-(2,6-difluoro-3-nitrophenyl)propan-1-ol

Introduction to 3-amino-2-(2,6-difluoro-3-nitrophenyl)propan-1-ol (CAS No. 2228173-28-0)

3-amino-2-(2,6-difluoro-3-nitrophenyl)propan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2228173-28-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of molecules characterized by its unique structural features, which include an amino group, a propanol side chain, and a phenyl ring substituted with fluorine and nitro groups. The presence of these functional groups imparts distinct chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural composition of 3-amino-2-(2,6-difluoro-3-nitrophenyl)propan-1-ol is highly intriguing from a chemical perspective. The amino group (-NH₂) at the 3-position of the propanol chain enhances its reactivity, making it susceptible to various chemical transformations such as acylation, alkylation, and coupling reactions. These transformations are crucial in drug development, where the introduction of specific side chains or modifications can significantly alter the pharmacological properties of a molecule.

The phenyl ring in this compound is further functionalized with two fluorine atoms at the 2 and 6 positions, along with a nitro group at the 3 position. The fluorine atoms introduce electron-withdrawing effects, which can influence the electronic properties of the aromatic system and affect its interaction with biological targets. The nitro group, on the other hand, provides another site for chemical modification and can serve as a handle for further derivatization.

In recent years, there has been growing interest in the use of fluorinated aromatic compounds in drug discovery due to their ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. The combination of fluorine and nitro substituents in 3-amino-2-(2,6-difluoro-3-nitrophenyl)propan-1-ol makes it an attractive candidate for further exploration in this context.

One of the most compelling aspects of this compound is its potential application in the synthesis of novel therapeutic agents. Researchers have been exploring its utility as a building block for more complex molecules with targeted biological activities. For instance, derivatives of this compound have shown promise in inhibiting certain enzymes and receptors that are implicated in various diseases. The precise arrangement of functional groups on the aromatic ring allows for fine-tuning of biological activity, making it a versatile scaffold for medicinal chemists.

The synthesis of 3-amino-2-(2,6-difluoro-3-nitrophenyl)propan-1-ol involves multiple steps that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the 2,6-difluoro-3-nitrobenzene precursor, which is then coupled with an appropriate propanol derivative via nucleophilic aromatic substitution or other coupling reactions. The introduction of the amino group at the 3-position is achieved through selective reduction or substitution reactions.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. Techniques such as transition-metal-catalyzed cross-coupling reactions have significantly improved yields and reduced reaction times. Additionally, green chemistry principles have been increasingly applied to minimize waste and improve sustainability in the synthesis process.

The pharmacological potential of 3-amino-2-(2,6-difluoro-3-nitrophenyl)propan-1-ol has been investigated in several preclinical studies. These studies have revealed that derivatives of this compound exhibit inhibitory activity against various targets relevant to human health. For example, some derivatives have shown potent activity against enzymes involved in inflammation and pain signaling pathways. Others have demonstrated efficacy in modulating neurotransmitter systems associated with central nervous system disorders.

The presence of both fluorine and nitro substituents appears to play a critical role in determining the biological activity of these compounds. Fluorine atoms are known to enhance binding affinity by stabilizing cationic intermediates and improving lipophilicity. The nitro group can also contribute to bioactivity through electronic effects and potential hydrogen bonding interactions with biological targets.

In conclusion,3-amino-2-(2,6-difluoro-3-nitrophenyl)propan-1-ol (CAS No. 2228173-28-0) represents a promising scaffold for the development of novel therapeutic agents. Its unique structural features and reactivity make it a valuable intermediate in pharmaceutical research. Ongoing studies continue to explore its potential applications across various disease areas, highlighting its significance as a compound worthy of further investigation.